1. Home
  2. Product
  3. 2-[2,3-O-(1-Methylethylidene)-β-D-ribofuranosyl]-4-thiazolecarboxamide
2-[2,3-O-(1-Methylethylidene)-β-D-ribofuranosyl]-4-thiazolecarboxamide 2-[2,3-O-(1-Methylethylidene)-β-D-ribofuranosyl]-4-thiazolecarboxamide
Brand Name: Vulcanchem
CAS No.: 60084-11-9
VCID: VC0043240
InChI: InChI=1S/C12H16N2O5S/c1-12(2)18-7-6(3-15)17-9(8(7)19-12)11-14-5(4-20-11)10(13)16/h4,6-9,15H,3H2,1-2H3,(H2,13,16)/t6-,7-,8-,9-/m1/s1
SMILES:
Molecular Formula: C12H16N2O5S
Molecular Weight: 300.33 g/mol

2-[2,3-O-(1-Methylethylidene)-β-D-ribofuranosyl]-4-thiazolecarboxamide

CAS No.: 60084-11-9

Cat. No.: VC0043240

Molecular Formula: C12H16N2O5S

Molecular Weight: 300.33 g/mol

* For research use only. Not for human or veterinary use.

2-[2,3-O-(1-Methylethylidene)-β-D-ribofuranosyl]-4-thiazolecarboxamide - 60084-11-9

Specification

CAS No. 60084-11-9
Molecular Formula C12H16N2O5S
Molecular Weight 300.33 g/mol
IUPAC Name 2-[(3aR,4R,6R,6aR)-6-(hydroxymethyl)-2,2-dimethyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-4-yl]-1,3-thiazole-4-carboxamide
Standard InChI InChI=1S/C12H16N2O5S/c1-12(2)18-7-6(3-15)17-9(8(7)19-12)11-14-5(4-20-11)10(13)16/h4,6-9,15H,3H2,1-2H3,(H2,13,16)/t6-,7-,8-,9-/m1/s1
Standard InChI Key QAXZUYHAABBXMH-FNCVBFRFSA-N
Isomeric SMILES CC1(O[C@@H]2[C@H](O[C@H]([C@@H]2O1)C3=NC(=CS3)C(=O)N)CO)C
Canonical SMILES CC1(OC2C(OC(C2O1)C3=NC(=CS3)C(=O)N)CO)C

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19